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Cat. No.: B576658 Get Quote

Abstract
Aloglutamol, an effective antacid, is a complex salt of aluminum, D-gluconic acid, and

tris(hydroxymethyl)aminomethane (Tris). This application note provides a detailed, step-by-step

protocol for the laboratory synthesis of Aloglutamol. The procedure is designed for

researchers, scientists, and drug development professionals, offering a clear methodology for

the preparation of this compound. The synthesis involves the reaction of aluminum hydroxide

with D-gluconic acid and Tris in an aqueous medium. This document also includes a summary

of the reactants and their properties in a structured table, and a visual representation of the

synthesis workflow.

Introduction
Aloglutamol is a non-systemic antacid used for the neutralization of gastric acid. Its chemical

structure consists of a coordinated aluminum ion with D-gluconate and Tris ligands. The

presence of the polyhydroxy-carboxylate (gluconate) and the amino-alcohol (Tris) contributes

to its therapeutic properties. The synthesis of Aloglutamol involves the formation of a

coordination complex in an aqueous solution. One study has indicated that the formation of an

aluminum-gluconate complex is favorable in strongly alkaline conditions (pH > 12)[1]. Tris,

being a weak base, can help achieve the desired alkaline environment for the reaction to

proceed effectively[2]. This protocol outlines a reproducible method for the synthesis of

Aloglutamol, starting from commercially available reagents.
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Materials and Methods
Reactants and Materials

Reactant/Mater
ial

Chemical
Formula

Molar Mass (
g/mol )

CAS Number Key Properties

Aluminum

Hydroxide
Al(OH)₃ 78.00 21645-51-2

White

amorphous

powder,

amphoteric[3]

D-Gluconic acid

(50% w/w in

water)

C₆H₁₂O₇ 196.16 526-95-4

Colorless to light

yellow, syrupy

liquid

Tris(hydroxymeth

yl)aminomethane

(Tris)

C₄H₁₁NO₃ 121.14 77-86-1

White crystalline

powder, weak

base

Deionized Water H₂O 18.02 7732-18-5
High-purity

solvent

Ethanol C₂H₅OH 46.07 64-17-5

Volatile, colorless

liquid, used for

washing

Experimental Protocol
The synthesis of Aloglutamol is performed through the reaction of aluminum hydroxide with D-

gluconic acid and Tris in an aqueous solution.

Step 1: Preparation of the Reaction Mixture

In a 250 mL three-necked round-bottom flask equipped with a mechanical stirrer, a

condenser, and a thermometer, add 7.80 g (0.1 mol) of aluminum hydroxide.

To the flask, add 100 mL of deionized water to form a suspension.

Begin stirring the suspension at 200 rpm to ensure homogeneity.
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Step 2: Addition of Reactants

In a separate beaker, dissolve 12.11 g (0.1 mol) of Tris in 50 mL of deionized water.

Slowly add the Tris solution to the aluminum hydroxide suspension in the reaction flask.

Measure 39.23 g of a 50% (w/w) aqueous solution of D-gluconic acid, which corresponds to

19.62 g (0.1 mol) of D-gluconic acid.

Add the D-gluconic acid solution dropwise to the reaction mixture over a period of 30

minutes. An increase in the viscosity of the mixture may be observed.

Step 3: Reaction

Heat the reaction mixture to 80-90 °C using a heating mantle.

Maintain the temperature and continue stirring for 4-6 hours. The progress of the reaction

can be monitored by the dissolution of the aluminum hydroxide solid, resulting in a clear or

slightly opalescent solution.

Step 4: Isolation and Purification of Aloglutamol

After the reaction is complete, allow the mixture to cool to room temperature.

Slowly add 150 mL of ethanol to the solution while stirring. This will cause the Aloglutamol
to precipitate out of the solution.

Continue stirring for an additional 30 minutes to ensure complete precipitation.

Collect the white precipitate by vacuum filtration using a Büchner funnel.

Wash the precipitate with two portions of 50 mL of ethanol to remove any unreacted starting

materials and impurities.

Dry the collected solid in a vacuum oven at 60 °C for 12 hours to obtain the final product.
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The following diagram illustrates the workflow for the synthesis of Aloglutamol.

Reactants

Process Product

Aluminum Hydroxide
Al(OH)₃

Reaction in
Aqueous Solution
(80-90°C, 4-6h)

D-Gluconic Acid
C₆H₁₂O₇

Tris
C₄H₁₁NO₃

Precipitation
with Ethanol Vacuum Filtration Washing

with Ethanol
Drying

(60°C, 12h) Aloglutamol

Click to download full resolution via product page

Caption: Workflow for the synthesis of Aloglutamol.

Discussion
The described protocol provides a straightforward method for the synthesis of Aloglutamol.
The use of aluminum hydroxide as the aluminum source is advantageous due to its low cost

and ready availability. The basic environment created by Tris is crucial for the deprotonation of

the carboxylic acid and hydroxyl groups of gluconic acid, facilitating their coordination to the

aluminum center.

The purification step, involving precipitation with ethanol followed by washing, is effective in

removing water-soluble impurities. The final product is expected to be a white, amorphous

powder. For characterization, techniques such as Fourier-Transform Infrared (FTIR)

spectroscopy can be used to confirm the presence of the characteristic functional groups of the

gluconate and Tris ligands. Elemental analysis can be performed to determine the elemental

composition and confirm the stoichiometry of the complex.

Conclusion
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This application note details a comprehensive and reproducible protocol for the synthesis of

Aloglutamol. The procedure is suitable for laboratory-scale preparation and can be adapted

for larger-scale production with appropriate modifications. The provided workflow and data

table serve as valuable resources for researchers engaged in the development and synthesis

of pharmaceutical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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